Cas no 303756-66-3 (N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylpropyl]-1,3-benzothiazol-2-amine)

• Product Name: N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylpropyl]-1,3-benzothiazol-2-amine
• CAS No: 303756-66-3
• CID: 4644596
• Update Time: 2025-10-24

N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylpropyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylpropyl]-1,3-benzothiazol-2-amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylpropyl]-1,3-benzothiazol-2-amine

Professional Introduction to N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylpropyl]-1,3-benzothiazol-2-amine (CAS No. 303756-66-3)

N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylpropyl]-1,3-benzothiazol-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by the CAS number 303756-66-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest.

The molecular structure of N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylpropyl]-1,3-benzothiazol-2-amine is characterized by a combination of heterocyclic rings, including a benzothiazole moiety and a benzotriazole substituent. The presence of these functional groups imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. Specifically, the benzothiazole ring is known for its role in various pharmacological activities, while the benzotriazole moiety contributes to the compound's ability to modulate biological pathways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the structural diversity of heterocyclic compounds. N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylpropyl]-1,3-benzothiazol-2-amine has emerged as a compound of interest due to its potential in several key pharmacological areas. For instance, studies have suggested that this molecule may exhibit anti-inflammatory, antimicrobial, and even anticancer properties. These potential applications are largely attributed to the compound's ability to interact with various enzymes and receptors involved in critical biological processes.

The benzothiazole core of N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylpropyl]-1,3-benzothiazol-2-amine is particularly noteworthy for its versatility in drug design. Benzothiazole derivatives have been extensively studied for their pharmacological effects, and modifications at different positions on the ring can lead to significant changes in biological activity. The introduction of the 1H-1,2,3-benzotriazole substituent further enhances the compound's complexity and potential for interaction with biological targets. This substitution pattern is not only chemically intriguing but also offers a scaffold for designing molecules with improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. In the case of N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylpropyl]-1,3-benzothiazol-2-amine, these techniques have been instrumental in identifying potential binding sites on target proteins and understanding how the molecule exerts its effects. For example, studies using molecular docking simulations have suggested that this compound may interact with enzymes involved in signal transduction pathways relevant to inflammation and cancer.

The synthesis of N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylpropyl]-1,3-benzothiazol-2-amine presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for both laboratory research and potential clinical development. The synthesis typically involves multi-step reactions that require careful optimization to ensure high yields and purity. Despite these challenges, the growing interest in this molecule underscores its importance as a potential therapeutic agent.

One of the most exciting aspects of N-[1-(1H-1,2,3-Benzotriazol-1-y)-l-methylpropyl]-l,l-benzo[l,l-thiazolo[5,l]benzotriazole-l l-diamine is its potential as a lead compound for further drug development. By modifying various functional groups within its structure, researchers can explore new analogs with enhanced potency or selectivity for specific biological targets. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop novel treatments for complex diseases.

The pharmacological profile of N-[l-(lH-l,l,-Benzotriazol-l-y)]--methylpropvl]-l,l,-benzo[l,l-thiazo[5,l]benzotriazole-l l-diamine is still under active investigation; however preliminary studies suggest that it may have significant therapeutic potential. For instance; research has indicated that this compound may inhibit the activity of enzymes such as lipoxygenases which are involved in inflammatory responses. Additionally; there is evidence suggesting that it may interact with receptors associated with pain perception; making it a candidate for developing new analgesics.

In conclusion; N-[l-(lH-l,l,-Benzotriazol-l-y)]--methylpropvl]-l,l,-benzo[l,l-thiazo[5,l]benzotriazole-l l-diamine (CAS No: 303756--66--3) is a promising organic compound with a complex structure that offers numerous opportunities for therapeutic development: Its unique combination of heterocyclic rings endows it with potential anti-inflammatory; antimicrobial; and anticancer properties: While further research is needed to fully elucidate its mechanism(s) of action; preliminary studies are encouraging: The growing interest in this molecule reflects its significance as a lead compound for future drug discovery efforts: As our understanding of biological pathways continues to expand; compounds like N-[l-(lH-l:l,-Benzotriazol-l-y)]--methylpropvl]-l,l,-benzo[l.l-thiazo[5.l]benzotriazole--ll-diamine will undoubtedly play an important role in developing innovative treatments for various diseases: